Cas no 2175884-42-9 (5-Fluoro-2-(thiolan-3-yloxy)pyridine)

• Product Name: 5-Fluoro-2-(thiolan-3-yloxy)pyridine
• CAS No: 2175884-42-9
• MF: C₉H₁₀FNOS
• MW: 199.2452044487
• CID: 5325643
• Update Time: 2025-05-22

5-Fluoro-2-(thiolan-3-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(thiolan-3-yloxy)pyridine
• 5-Fluoro-2-(thiolan-3-yloxy)pyridine

• Inchi： 1S/C9H10FNOS/c10-7-1-2-9(11-5-7)12-8-3-4-13-6-8/h1-2,5,8H,3-4,6H2
• InChI Key： KOLZBQBEUXUJRU-UHFFFAOYSA-N
• SMILES： S1CCC(C1)OC1C=CC(=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.1
• Topological Polar Surface Area: 47.4

Additional information on 5-Fluoro-2-(thiolan-3-yloxy)pyridine

5-Fluoro-2-(thiolan-3-yloxy)pyridine: A Comprehensive Overview

The compound 5-Fluoro-2-(thiolan-3-yloxy)pyridine (CAS No. 2175884-42-9) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the family of fluorinated pyridines, which are known for their unique electronic properties and biological activities. The thiolan ring attached to the pyridine nucleus introduces additional complexity and functionality, making this compound a subject of interest for both academic and industrial research.

Recent studies have highlighted the potential of 5-fluoro-2-(thiolan-3-yloxy)pyridine as a precursor for the synthesis of advanced materials, particularly in the development of optoelectronic devices. The fluorine atom at the 5-position of the pyridine ring contributes to enhanced stability and electron-withdrawing effects, which are crucial for applications in light-emitting diodes (LEDs) and photovoltaic cells. Researchers have also explored its role in medicinal chemistry, where it has shown promise as a lead compound for anti-inflammatory and anticancer drug development.

The structural uniqueness of 5-fluoro-2-(thiolan-3-yloxy)pyridine lies in its combination of a pyridine ring with a thiolane moiety. This combination not only enhances the molecule's solubility but also imparts unique reactivity, making it an ideal candidate for various chemical transformations. For instance, the thiolane group can act as a protecting group in organic synthesis, facilitating the construction of complex molecules with high precision.

In terms of synthesis, 5-fluoro-2-(thiolan-3-yloxy)pyridine can be prepared through a variety of routes, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving scalability. These developments have paved the way for its application in large-scale industrial processes.

The biological activity of 5-fluoro-2-(thiolan-3-yloxy)pyridine has been extensively studied, particularly its interactions with various enzymes and receptors. Experimental data suggest that this compound exhibits moderate inhibitory effects on certain kinases, making it a potential candidate for therapeutic interventions. Additionally, its ability to modulate cellular signaling pathways has opened new avenues for research in cancer biology and inflammation.

From an environmental perspective, 5-fluoro-2-(thiolan-3-yloxy)pyridine demonstrates good biodegradability under controlled conditions, which is a critical factor for its sustainable use in industrial applications. However, further studies are required to fully understand its long-term impact on ecosystems and human health.

In conclusion, 5-fluoro-2-(thiolan-3-yloxy)pyridine is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with recent advances in synthetic methodologies and biological studies, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both scientific advancement and industrial progress.